2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[3-methoxy-4-[(2-morpholin-4-ylacetyl)amino]phenyl]acetamide
• InChI: InChI=1S/C21H24ClN3O4/c1-28-19-13-17(23-20(26)12-15-2-4-16(22)5-3-15)6-7-18(19)24-21(27)14-25-8-10-29-11-9-25/h2-7,13H,8-12,14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: MLSUPGYVFUNJAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)CC2=CC=C(C=C2)Cl)NC(=O)CN3CCOCC3
• Molecular Formula: C21H24ClN3O4
• Molecular Weight: 417.9 g/mol

Description

2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of compounds known as amides and has been studied for its potential use in various biochemical and physiological applications.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide involves the inhibition of certain enzymes and receptors. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been found to bind to the dopamine D2 receptor, a receptor involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide have been studied in vitro and in vivo. It has been found to exhibit anti-inflammatory and analgesic effects in animal models. It has also been found to have potential anti-tumor effects, as it has been shown to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide in lab experiments include its potential as a drug candidate and its ability to inhibit certain enzymes and receptors. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For the study of 2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide include further studies on its potential as a drug candidate, its safety and toxicity profiles, and its potential use in the treatment of various diseases and conditions. Additionally, further studies on its mechanism of action and its effects on different cell types and tissues are needed to fully understand its potential applications.

Scientific Research Applications

2-(4-chlorophenyl)-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}acetamide has been studied for its potential use in various scientific research applications. It has been found to exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for drug development.